Cas no 1005205-25-3 (1H-Indazole-5-carbohydrazide)

• Product Name: 1H-Indazole-5-carbohydrazide
• CAS No: 1005205-25-3
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD11506092
• CID: 2093569
• PubChem ID: 43348973
• Update Time: 2025-08-02

1H-Indazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carbohydrazide
• 1H-Indazole-5-carboxylic acid hydrazide
• 1H-Indazole-5-carboxylic acid, hydrazide
• FPIUWAAVOMKSTK-UHFFFAOYSA-N
• 9856AH
• PB16382
• 1005205-25-3
• SCHEMBL3493150
• CS-0052537
• MFCD11506092
• DB-058446
• AS-34416
• AKOS009356306
• SY097631

• MDL： MFCD11506092
• Inchi： 1S/C8H8N4O/c9-11-8(13)5-1-2-7-6(3-5)4-10-12-7/h1-4H,9H2,(H,10,12)(H,11,13)
• InChI Key： FPIUWAAVOMKSTK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=NN2)C=1)NN

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-Indazole-5-carbohydrazide

1H-Indazole-5-carbohydrazide (CAS No. 1005205-25-3): A Comprehensive Overview

1H-Indazole-5-carbohydrazide (CAS No. 1005205-25-3) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1H-Indazole-5-carbohydrazide.

Chemical Properties and Structure

1H-Indazole-5-carbohydrazide is a hydrazide derivative of 1H-indazole, a heterocyclic compound with a fused benzene and pyrazole ring. The molecular formula of 1H-Indazole-5-carbohydrazide is C₈H₉N₄O, and it has a molecular weight of 179.18 g/mol. The compound exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

The structure of 1H-Indazole-5-carbohydrazide is characterized by the presence of a hydrazide functional group (-NH-NH-CO-) attached to the 5-position of the indazole ring. This unique arrangement contributes to its reactivity and biological activity. The indazole ring itself is known for its stability and ability to form strong hydrogen bonds, which can influence the compound's interactions with biological targets.

Synthesis Methods

The synthesis of 1H-Indazole-5-carbohydrazide can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 1H-indazole-5-carboxylic acid with hydrazine hydrate under mild conditions. This reaction typically proceeds via an intermediate carboxylic acid hydrazide, which then undergoes cyclization to form the final product.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, 1H-indazole-5-carboxylic acid is treated with hydrazine hydrate in the presence of a microwave radiation source. The high energy input from the microwave promotes rapid formation of the desired product with high yield and purity.

Biological Activities

1H-Indazole-5-carbohydrazide has been extensively studied for its potential biological activities, particularly in the areas of anti-inflammatory, antitumor, and antiviral properties. Recent research has highlighted its ability to modulate various signaling pathways involved in inflammation and cancer progression.

In a study published in the Journal of Medicinal Chemistry, researchers found that 1H-Indazole-5-carbohydrazide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound was also shown to downregulate the expression of cyclooxygenase-2 (COX-2), a key enzyme involved in prostaglandin synthesis and inflammation.

In addition to its anti-inflammatory properties, 1H-Indazole-5-carbohydrazide has demonstrated significant antitumor activity against various cancer cell lines. A study published in Cancer Letters reported that the compound induced apoptosis in human breast cancer cells by activating caspase-dependent pathways. Furthermore, it was found to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling.

Clinical Applications and Future Prospects

The promising biological activities of 1H-Indazole-5-carbohydrazide have led to increased interest in its potential clinical applications. Several preclinical studies have shown that the compound could be a valuable candidate for treating inflammatory diseases and cancer. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

In parallel with these efforts, researchers are exploring structure-activity relationship (SAR) studies to identify derivatives of 1H-Indazole-5-carbohydrazide with enhanced potency and selectivity. These studies aim to develop more effective drugs with fewer side effects for clinical use.

Conclusion

1H-Indazole-5-carbohydrazide (CAS No. 1005205-25-3) is a promising compound with diverse applications in chemistry and pharmacology. Its unique chemical structure and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future advancements in medical science.